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Compound of Interest

Compound Name: Methoxyacetic Acid

Cat. No.: B166299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and disposal

information for methoxyacetic acid (MAA), a corrosive and reprotoxic chemical compound.

The following sections detail the substance's properties, associated hazards, recommended

procedures for safe use, and protocols for waste management, tailored for a laboratory and

drug development environment.

Chemical and Physical Properties
Methoxyacetic acid is a colorless, viscous liquid with a pungent odor.[1] It is crucial to

understand its physical and chemical properties to ensure safe handling and storage.
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Property Value Source

Molecular Formula C₃H₆O₃ [2]

Molecular Weight 90.08 g/mol [1][2]

CAS Number 625-45-6 [2]

Appearance
Clear, colorless to slightly

yellow, viscous liquid
[1][2]

Odor Pungent [1]

Boiling Point
202-204 °C (396-399 °F) at

760 mmHg
[1][2]

Melting Point 7-9 °C (45-48 °F) [1]

Flash Point 121 °C (249.8 °F) [2]

Autoignition Temperature 300 °C (572 °F) [2]

Density 1.1740 - 1.177 g/cm³ [2][3]

Vapor Pressure
0.05 mmHg at 25 °C; 1.8 mbar

at 20 °C
[1][2]

Solubility
Soluble in water, ethanol, and

diethyl ether
[1][2]

pKa 3.57 [1]

Toxicological Data
Methoxyacetic acid is classified as harmful if swallowed and is known to be a reproductive

toxin.[4][5] It is a metabolite of ethylene glycol monomethyl ether and can inhibit mitochondrial

function.[6]
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Toxicity Data Value Species Route Source

LD₅₀ (Acute

Oral)
500 mg/kg (ATE) --- Oral [5]

LDLo (Oral) 2 g/kg Rat Oral [2]

NOAEL

(Maternal and

Developmental

Toxicity)

2.5 mg/kg

bw/day
--- --- [7]

Note on Experimental Protocols: The detailed methodologies for the toxicological studies cited

above are not fully available in the provided safety data sheets. For comprehensive

experimental protocols, consulting the original research papers or toxicology databases is

recommended. A generalized workflow for a toxicity assessment is provided in the diagrams

section.

Safety and Handling
Due to its hazardous nature, strict safety protocols must be followed when handling

methoxyacetic acid. It is corrosive and can cause severe skin burns and eye damage.[2][4] It

may also cause respiratory irritation.[8] Furthermore, it is suspected of damaging fertility or the

unborn child.[1][2][5]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling methoxyacetic
acid:
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PPE Specification Source

Eye Protection
Chemical splash goggles or a

full-face respirator.
[2][3]

Hand Protection Appropriate protective gloves. [2][9]

Skin and Body Protection

Appropriate protective clothing

to prevent skin exposure, such

as coveralls and disposable

sleeves.

[2][3][9]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.

[2][3]

Engineering Controls
Facilities where methoxyacetic acid is stored or used should be equipped with an eyewash

station and a safety shower.[2][10] Adequate ventilation should be in place to keep airborne

concentrations low.[2][10]

Handling Procedures
Wash hands thoroughly after handling.[2][9]

Use in a well-ventilated area.[2][9]

Avoid contact with eyes, skin, and clothing.[9]

Keep containers tightly closed when not in use.[2][9]

Do not eat, drink, or smoke when using this product.[8]

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pim-resources.coleparmer.com/sds/15586.pdf
https://cameochemicals.noaa.gov/chemical/20603
https://pim-resources.coleparmer.com/sds/15586.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB7389755_EN.htm
https://pim-resources.coleparmer.com/sds/15586.pdf
https://cameochemicals.noaa.gov/chemical/20603
https://m.chemicalbook.com/ProductMSDSDetailCB7389755_EN.htm
https://pim-resources.coleparmer.com/sds/15586.pdf
https://cameochemicals.noaa.gov/chemical/20603
https://www.benchchem.com/product/b166299?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/15586.pdf
http://hzkaixin.com/upload/file/2021/01/MSDS-for-Methoxyacetic-acid.pdf
https://pim-resources.coleparmer.com/sds/15586.pdf
http://hzkaixin.com/upload/file/2021/01/MSDS-for-Methoxyacetic-acid.pdf
https://pim-resources.coleparmer.com/sds/15586.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB7389755_EN.htm
https://pim-resources.coleparmer.com/sds/15586.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB7389755_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7389755_EN.htm
https://pim-resources.coleparmer.com/sds/15586.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB7389755_EN.htm
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/194557
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/194557
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Immediate medical attention is required in case of exposure.

Exposure Route First Aid Procedure Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing.

[2][4]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes.

[2]

Ingestion

Do NOT induce vomiting. If the

victim is conscious, give a

cupful of water. Never give

anything by mouth to an

unconscious person.

[2][9]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen.

[2]

Fire and Explosion Hazards
Methoxyacetic acid is combustible.[3][8] Vapors are heavier than air and may spread along

floors, forming explosive mixtures with air upon intense heating.[8]

Extinguishing Media
Suitable: Water, foam, carbon dioxide (CO₂), and dry powder.[8][11]
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Unsuitable: No limitations on extinguishing agents are given for this substance.[8]

Fire-Fighting Procedures
Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[2][9]

Prevent fire extinguishing water from contaminating surface water or the groundwater

system.[8]

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Personal Precautions: Do not breathe vapors or aerosols. Avoid substance contact. Ensure

adequate ventilation and evacuate the danger area.[8]

Environmental Precautions: Do not let the product enter drains.[8]

Containment and Cleaning: Cover drains. Collect, bind, and pump off spills. Absorb with inert

material (e.g., vermiculite, sand, or earth) and place in a suitable container for disposal.[2]

Disposal Guidelines
Waste material must be disposed of in accordance with national and local regulations.[8]

Leave chemicals in their original containers. Do not mix with other waste.[8]

Handle uncleaned containers as you would the product itself.[8]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[2] Consultation with state and local hazardous waste regulations is

necessary to ensure complete and accurate classification.[2]

Visualized Workflows and Pathways
Methoxyacetic Acid Safety and Handling Workflow
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Caption: Workflow for the safe handling of methoxyacetic acid.
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Generalized Toxicity Assessment Workflow
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Caption: A generalized workflow for a toxicity assessment study.

Methoxyacetic Acid Metabolic Pathway and Toxicity

Ethylene Glycol Monomethyl Ether (EGME)

Methoxyacetic Acid (MAA)

Oxidation Alcohol Dehydrogenase

Mitochondria

Inhibits Function

Reproductive and Developmental Toxicity

Click to download full resolution via product page

Caption: Metabolic activation of EGME to MAA and its toxic effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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